4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid
Overview
Description
4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid (MOCA) is a versatile organic compound that has a wide range of applications in the field of organic synthesis. It is a simple, yet powerful molecule that has been extensively studied in recent years due to its potential for use in a variety of applications. MOCA has been used for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. In addition, MOCA has been studied for its potential use in biochemistry and physiology, as well as its potential applications in laboratory experiments.
Scientific Research Applications
4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid has been studied for its potential applications in scientific research. One potential application is in the synthesis of pharmaceuticals. 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid has been used to synthesize a variety of compounds, including anti-inflammatory agents and antimalarial drugs. In addition, 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid has been studied for its potential use in the synthesis of agrochemicals, such as herbicides and insecticides. Finally, 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid has been studied for its potential use in the synthesis of polymers, such as polyurethane.
Mechanism of Action
The mechanism of action of 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid is not well understood. However, it is believed that 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid functions by forming a hydrogen bond with the substrate, which then facilitates the reaction. Additionally, 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid has been shown to act as a catalyst in certain reactions, which can increase the rate of the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid are not well understood. However, it has been shown to have some anti-inflammatory and antimalarial properties. Additionally, 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid has been studied for its potential use in the synthesis of polymers, which could potentially have a variety of applications in the medical field.
Advantages and Limitations for Lab Experiments
4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid has several advantages for laboratory experiments. It is a relatively inexpensive and easy to obtain compound, and it is relatively stable in a variety of conditions. Additionally, 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid can be used in a variety of reactions, which makes it a versatile compound for laboratory experiments. However, 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid has some limitations for laboratory experiments. It is not very soluble in water, which can make it difficult to use in certain reactions. Additionally, 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid is not very reactive, which can make it difficult to use in certain reactions.
Future Directions
The potential future directions for 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid are numerous. One potential direction is the development of new synthetic methods for the synthesis of 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid. Additionally, 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid could be studied for its potential use in the synthesis of pharmaceuticals, agrochemicals, and polymers. Finally, 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid could be studied for its potential use in biochemistry and physiology.
Synthesis Methods
4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid can be synthesized in a variety of ways. One method involves the reaction of an alkyl halide and an amine to form the carboxylic acid. This reaction can be catalyzed using a base such as potassium carbonate. Another method involves the reaction of an aldehyde and an alkyl halide to form the carboxylic acid. This reaction can be catalyzed using a base such as sodium hydroxide. Finally, the reaction of a carboxylic acid and an alcohol can be used to form 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid. This reaction can be catalyzed using a base such as potassium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid can be achieved through a multistep process involving the reaction of various starting materials.", "Starting Materials": [ "4-methyl-2-oxo-1,3-oxazolidine", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Copper sulfate", "Sodium carbonate", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: Bromination of 4-methyl-2-oxo-1,3-oxazolidine using bromine in the presence of sodium hydroxide to yield 4-bromo-2-oxo-1,3-oxazolidine", "Step 2: Treatment of 4-bromo-2-oxo-1,3-oxazolidine with sodium nitrite and hydrochloric acid to form 4-bromo-2-nitro-1,3-oxazolidine", "Step 3: Reduction of 4-bromo-2-nitro-1,3-oxazolidine using copper sulfate and sodium bicarbonate to obtain 4-amino-2-bromo-1,3-oxazolidine", "Step 4: Reaction of 4-amino-2-bromo-1,3-oxazolidine with sodium carbonate and water to form 4-amino-2-hydroxy-1,3-oxazolidine", "Step 5: Oxidation of 4-amino-2-hydroxy-1,3-oxazolidine using sodium chlorite to yield 4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid" ] } | |
CAS RN |
958795-22-7 |
Product Name |
4-methyl-2-oxo-1,3-oxazolidine-4-carboxylic acid |
Molecular Formula |
C5H7NO4 |
Molecular Weight |
145.1 |
Purity |
95 |
Origin of Product |
United States |
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